Cas no 442881-14-3 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide
• CAS No: 442881-14-3
• MF: C₂₃H₂₀N₄O₅S
• MW: 464.493703842163
• CID: 6088446
• PubChem ID: 2158947
• Update Time: 2025-06-14

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide
• N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide
• Benzamide, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[(methylphenylamino)sulfonyl]-
• 442881-14-3
• SR-01000547245-1
• F0559-0187
• SR-01000547245
• AKOS024583604
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
• Oprea1_847092

• Inchi： 1S/C23H20N4O5S/c1-27(18-6-4-3-5-7-18)33(29,30)20-14-10-16(11-15-20)21(28)24-23-26-25-22(32-23)17-8-12-19(31-2)13-9-17/h3-15H,1-2H3,(H,24,26,28)
• InChI Key： NSSPSSLCECLLMS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)C1=CC=C(S(N(C)C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 464.11544092g/mol
• Monoisotopic Mass: 464.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• pka: 9.71±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide

Recent Advances in the Study of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide (CAS: 442881-14-3)

In recent years, the compound N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide (CAS: 442881-14-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and sulfamoylbenzamide moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Recent studies published in high-impact journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated that 442881-14-3 exhibits strong inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. These findings are supported by in vitro and in vivo data, highlighting the compound's high selectivity and potency.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the methoxyphenyl and sulfamoylbenzamide groups, resulting in derivatives with improved bioavailability and metabolic stability. These modifications have been crucial in advancing the compound from preclinical to early clinical development stages.

Furthermore, recent collaborative efforts between academic institutions and pharmaceutical companies have led to the discovery of novel formulations of 442881-14-3. These formulations aim to enhance the compound's solubility and delivery, addressing previous challenges related to its physicochemical properties. For instance, nanoparticle-based delivery systems have shown remarkable success in improving the compound's therapeutic index in animal models.

In conclusion, the ongoing research on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide (CAS: 442881-14-3) underscores its potential as a versatile therapeutic agent. The latest studies not only validate its efficacy in targeting specific disease pathways but also pave the way for its clinical translation. Future research directions may include further optimization of its chemical structure, exploration of combination therapies, and large-scale clinical trials to assess its safety and efficacy in humans.